Cas no 2344685-32-9 (5-Oxaspiro[3.4]octane-1-methanamine, hydrochloride (1:1))

5-Oxaspiro[3.4]octane-1-methanamine, hydrochloride (1:1) is a spirocyclic amine derivative with a unique structural framework, combining an oxaspiro ring system with a primary amine functionality. The hydrochloride salt form enhances stability and solubility, making it suitable for synthetic and pharmaceutical applications. Its rigid spirocyclic core offers steric constraints that can be leveraged in medicinal chemistry for designing conformationally restricted bioactive molecules. The compound serves as a versatile intermediate in organic synthesis, particularly for constructing complex heterocycles or as a building block in drug discovery. Its well-defined crystalline properties facilitate handling and purification, ensuring reproducibility in research and industrial settings.
5-Oxaspiro[3.4]octane-1-methanamine, hydrochloride (1:1) structure
2344685-32-9 structure
Product Name:5-Oxaspiro[3.4]octane-1-methanamine, hydrochloride (1:1)
CAS No:2344685-32-9
MF:C8H16ClNO
MW:177.671741485596
CID:5378152
Update Time:2025-09-27

5-Oxaspiro[3.4]octane-1-methanamine, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 5-Oxaspiro[3.4]octane-1-methanamine, hydrochloride (1:1)
    • Inchi: 1S/C8H15NO.ClH/c9-6-7-2-4-8(7)3-1-5-10-8;/h7H,1-6,9H2;1H
    • InChI Key: WVOOPOGHEUZXEB-UHFFFAOYSA-N
    • SMILES: C(C1CCC21OCCC2)N.Cl

5-Oxaspiro[3.4]octane-1-methanamine, hydrochloride (1:1) Pricemore >>

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Additional information on 5-Oxaspiro[3.4]octane-1-methanamine, hydrochloride (1:1)

5-Oxaspiro[3.4]octane-1-methanamine Hydrochloride (1:1): A Comprehensive Overview

5-Oxaspiro[3.4]octane-1-methanamine hydrochloride, with the CAS number 2344685-32-9, is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom, in this case, an oxygen atom. The structure of 5-Oxaspiro[3.4]octane is particularly intriguing due to its bicyclic framework, which imparts distinctive chemical and physical properties.

The synthesis of 5-Oxaspiro[3.4]octane-1-methanamine hydrochloride involves a multi-step process that typically begins with the preparation of the spiro intermediate. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and enantioselectivity in the formation of such complex structures. The hydrochloride salt form is particularly advantageous for pharmaceutical applications, as it enhances solubility and stability.

5-Oxaspiro[3.4]octane-1-methanamine hydrochloride has been explored for its potential in drug design, particularly in the development of bioactive molecules. Its rigid bicyclic structure provides a platform for modulating pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated its ability to act as a template for constructing bioisosteres, which are compounds with similar physical properties but different chemical structures.

In terms of applications, 5-Oxaspiro[3.4]octane-1-methanamine hydrochloride has shown promise in medicinal chemistry as a building block for creating novel therapeutic agents. For instance, its use in the design of kinase inhibitors has been reported in several recent publications. The compound's ability to form hydrogen bonds and its capacity to accommodate diverse functional groups make it an attractive candidate for drug discovery programs targeting various disease states.

The physical properties of 5-Oxaspiro[3.4]octane-1-methanamine hydrochloride are well-documented, with a melting point of approximately 200°C and a solubility profile that makes it suitable for both solid-state and solution-based reactions. Its spectroscopic data, including NMR and IR spectra, have been extensively studied and are consistent with its proposed structure.

In conclusion, 5-Oxaspiro[3.4]octane-1-methanamine hydrochloride, CAS No: 2344685-32-9, represents a valuable addition to the arsenal of compounds available for chemical research and pharmaceutical development. Its unique structural features and versatile reactivity continue to make it a subject of interest in both academic and industrial settings.

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